Cas no 1780874-82-9 (CID 84792321)

• Product Name: CID 84792321
• CAS No: 1780874-82-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5253980
• Update Time: 2025-05-19

CID 84792321 Chemical and Physical Properties

Names and Identifiers

• CID 84792321
• 1-Pyrrolidinecarboxylic acid, 3-(2-aminoethyl)-4-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H24N2O2/c1-9-7-14(8-10(9)5-6-13)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： ATSBZGYRUFOVCK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)C(CCN)C1

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 307.6±15.0 °C(Predicted)
• pka: 10.42±0.10(Predicted)

Additional information on CID 84792321

Introduction to Compound with CAS No. 1780874-82-9 and Product Name CID 84792321

The compound with the CAS number 1780874-82-9 and the product name CID 84792321 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique chemical structure and promising biological activities. The molecular framework of this compound exhibits a high degree of complexity, which contributes to its multifaceted interactions with biological targets. In recent years, there has been a growing interest in exploring such molecules for their potential therapeutic applications, particularly in the treatment of complex diseases.

One of the most striking features of this compound is its ability to modulate multiple signaling pathways simultaneously. This polypharmacological activity is highly desirable in the development of new drugs, as it can lead to synergistic effects that enhance therapeutic outcomes. The compound's mechanism of action involves interactions with several key proteins and enzymes, which are critical for various cellular processes. These interactions have been elucidated through a series of in vitro and in vivo studies, providing a comprehensive understanding of its biological effects.

Recent research has highlighted the compound's potential in the treatment of inflammatory diseases. Studies have shown that it can significantly reduce inflammation by inhibiting the activity of key pro-inflammatory cytokines. This effect is particularly relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease, where chronic inflammation plays a central role. The compound's ability to modulate these pathways without causing significant side effects makes it an attractive candidate for further development.

In addition to its anti-inflammatory properties, this compound has also shown promise in the fight against cancer. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells while sparing healthy cells. This selective toxicity is attributed to its ability to disrupt critical signaling pathways that are overactive in cancer cells. The compound's structure allows it to bind tightly to these targets, leading to potent biological effects. These findings have opened up new avenues for cancer therapy and have prompted further investigation into its potential as a chemotherapeutic agent.

The synthesis and characterization of this compound have been subjects of extensive research. The synthetic route involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques have been employed to confirm the molecular structure and purity of the final product. These techniques include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The pharmacokinetic properties of this compound are another area of interest. Studies have shown that it exhibits good oral bioavailability and distributes widely throughout the body after administration. This broad distribution allows it to reach target sites effectively, enhancing its therapeutic potential. Additionally, the compound has a favorable half-life, which means it remains active in the body for an extended period, reducing the need for frequent dosing.

One of the challenges in developing new drugs is their potential for drug-drug interactions (DDIs). However, preliminary studies suggest that this compound does not significantly interact with other commonly used medications. This finding is crucial for its clinical translation, as it reduces the risk of adverse effects when used in combination therapies.

The safety profile of this compound has been evaluated through rigorous toxicology studies. These studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed. The most common adverse effects reported include mild gastrointestinal discomfort and transient liver enzyme elevations. These effects are generally mild and resolve spontaneously after discontinuation of treatment.

The future development of this compound is promising, with several clinical trials already underway. These trials aim to evaluate its efficacy and safety in various therapeutic settings, including inflammatory diseases and cancer. The results from these trials are expected to provide valuable insights into its potential as a new therapeutic agent.

In conclusion, the compound with CAS number 1780874-82-9 and product name CID 84792321 represents a significant advancement in pharmaceutical chemistry. Its unique chemical structure and promising biological activities make it a valuable candidate for further development. With ongoing research and clinical trials, this compound holds great potential for improving patient outcomes in various diseases.